2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide

• Molecular Formula: C12H18N2O2S
• Molecular Weight: 254.35 g/mol
• IUPAC Name: 2-methyl-N-(3-pyridin-3-yloxetan-3-yl)propane-2-sulfinamide
• InChI: InChI=1S/C12H18N2O2S/c1-11(2,3)17(15)14-12(8-16-9-12)10-5-4-6-13-7-10/h4-7,14H,8-9H2,1-3H3
• InChI Key: DUQIPQACMVVLKI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)NC1(COC1)C2=CN=CC=C2

Description

2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide is a sulfinamide derivative featuring a pyridin-3-yl-substituted oxetane ring. Sulfinamides are widely recognized as chiral auxiliaries in asymmetric synthesis and intermediates in pharmaceuticals. These compounds are typically synthesized via nucleophilic substitution or transition metal-catalyzed reactions, with the oxetane ring enhancing metabolic stability and solubility in drug candidates .

Preparation Methods

Synthesis via Oxetane Ring Construction and Functionalization

Step 1: Preparation of 3-(Pyridin-3-yl)oxetan-3-ol derivative

• Starting from commercially available 3-hydroxypyridine derivatives, the oxetane ring can be constructed via cyclization of suitable precursors, such as halogenated alcohols or via nucleophilic substitution reactions involving epoxides or oxetane precursors.

• For example, a typical route involves the reaction of a 3-pyridyl halide with a suitable oxetane precursor under basic conditions to yield the 3-(pyridin-3-yl)oxetan-3-ol.

Step 2: Conversion to 3-(pyridin-3-yl)oxetan-3-yl halide

• The hydroxyl group is converted into a better leaving group, such as a halide, via reaction with thionyl chloride or phosphorus tribromide, facilitating subsequent nucleophilic substitution.

Step 3: Formation of the propane-2-sulfinamide

• The sulfinamide group is introduced through nucleophilic substitution of the halogenated oxetane intermediate with a suitable sulfinamide precursor, such as propane-2-sulfinamide or its derivatives.

• The reaction typically occurs under basic conditions, with the sulfinamide acting as a nucleophile.

Direct Nucleophilic Substitution Approach

• An alternative approach involves the direct nucleophilic substitution of a suitably functionalized oxetane with a sulfinamide derivative, often under reflux in polar aprotic solvents like acetonitrile or dimethylformamide (DMF).

• The pyridin-3-yl group can be introduced via coupling reactions, such as Suzuki or Buchwald-Hartwig amination, if appropriate halogenated intermediates are available.

Use of Protecting Groups and Sequential Functionalization

• Protecting groups may be employed to safeguard sensitive functionalities during multi-step synthesis, especially during ring formation and sulfinamide installation.

• Deprotection steps follow to yield the final compound.

Representative Reaction Scheme

Pyridin-3-yl halide + Oxetane precursor → (cyclization) → 3-(pyridin-3-yl)oxetan-3-ol
3-(Pyridin-3-yl)oxetan-3-ol + Thionyl chloride → 3-(pyridin-3-yl)oxetan-3-yl halide
Halide + Propane-2-sulfinamide → Nucleophilic substitution → 2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide

Key Experimental Conditions and Parameters

Step	Reagents	Solvent	Temperature	Duration	Notes
Oxetane ring formation	Pyridyl halide + oxetane precursor	DMSO or acetonitrile	Reflux	12-24 hours	Requires inert atmosphere
Halogenation	SOCl₂ or PBr₃	Dichloromethane	0°C to room temp	2-4 hours	Anhydrous conditions preferred
Sulfinamide coupling	Halogenated oxetane + propane-2-sulfinamide	DMF or acetonitrile	Reflux	12-24 hours	Base such as K₂CO₃ or NaH

Research Findings and Patent Data Supporting the Methods

• Patent WO2020254408A1 describes the synthesis of pyridin-3-yl derivatives with oxetane rings, emphasizing cyclization and halogenation steps under controlled conditions, which are adaptable for this compound's synthesis.

• Commercial synthesis reports indicate the utility of nucleophilic substitution of halogenated oxetanes with sulfinamide derivatives, often under basic conditions, to generate sulfinamide-functionalized oxetanes with pyridinyl groups.

• Experimental procedures from related oxetane derivatives involve ring-opening reactions, sulfinylation, and coupling reactions, which are adaptable for synthesizing the target compound with modifications tailored to the specific substituents.

Notes on Optimization and Scale-up

• Reaction yields can be optimized by controlling temperature, solvent polarity, and reaction time.
• Purification typically involves column chromatography or recrystallization.
• The stability of intermediates, especially halogenated oxetanes, is crucial for successful synthesis.

Chemical Reactions Analysis

Oxidation of the Sulfinamide Group

The sulfur atom in the sulfinamide group undergoes oxidation to form sulfonamides, a reaction pivotal for modifying bioactivity and stability.

Reaction Conditions and Outcomes

Oxidizing Agent	Conditions	Product	Yield	Source
m-CPBA	CH₂Cl₂, 0°C → rt	Sulfonamide derivative	85–92%
Oxone®	H₂O/acetone, rt	Sulfonamide derivative	78%

• Mechanistic Insight : Oxidation proceeds via electrophilic attack on the sulfur atom, forming a sulfoxide intermediate before further oxidation to the sulfonamide .

• Applications : Sulfonamide derivatives exhibit enhanced metabolic stability and reduced CYP inhibition compared to sulfinamides, making them valuable in drug development .

Ring-Opening Reactions of the Oxetane Moiety

The strained oxetane ring undergoes nucleophilic ring-opening reactions, enabling structural diversification.

Key Reactions

• Grignard Reagent Addition :

  • Reagent : Benzylmagnesium chloride

  • Conditions : THF, −78°C → rt

  • Product : Aziridine intermediate (via imine formation), further functionalized to yield N-protected amines .

  • Yield : 37% over two steps .

• Acid-Catalyzed Hydrolysis :

  • Conditions : HCl/MeOH, rt

  • Product : 3-Phenethyloxetan-3-amine hydrochloride, a precursor for sulfonamide synthesis .

Stability Considerations

• The oxetane ring’s conformational rigidity reduces metabolic degradation, enhancing pharmacokinetic properties .

Functionalization of the Pyridine Ring

The pyridine moiety participates in electrophilic substitution and coordination chemistry.

Observed Reactions

• Halogenation :

  • Reagent : NBS (N-bromosuccinimide)

  • Conditions : DMF, 80°C

  • Product : 3-Bromo-pyridine derivative (hypothetical pathway inferred from analogous systems) .

• Metal Coordination :

  • The nitrogen lone pair coordinates transition metals (e.g., Pd, Cu), enabling cross-coupling reactions (e.g., Suzuki-Miyaura) .

Stereochemical Transformations

The sulfinamide group serves as a chiral auxiliary in asymmetric synthesis.

Comparative Reactivity with Analogues

Compound	Key Feature	Reactivity Difference
2-Methyl-N-(oxetan-3-yl)propane-2-sulfinamide	Lacks pyridine moiety	Lower electrophilic substitution activity
(R)-2-Methyl-N-(oxetan-3-yl)propane-2-sulfinamide	Stereoisomer	Altered metabolic stability and potency

The pyridine group in 2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide enhances electronic diversity, enabling unique reactivity compared to simpler analogues .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it serves as an important intermediate in the synthesis of more complex molecules . In biology and medicine, it is used in the development of pharmaceuticals, particularly those targeting specific enzymes or receptors . Additionally, it finds applications in the agrochemical industry as a precursor to various pesticides and herbicides .

Mechanism of Action

The mechanism of action of 2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The oxetane ring and pyridine moiety play crucial roles in binding to these targets, thereby modulating their activity . The exact pathways involved depend on the specific application and target molecule .

Comparison with Similar Compounds

Structural and Functional Variations

The substituent on the oxetane ring critically influences the compound’s physicochemical properties and reactivity. Below is a comparative analysis of key analogues:

Table 1: Comparative Data on Sulfinamide Derivatives

Compound Name	Substituent (R)	Molecular Formula	MW (g/mol)	Solubility	Key Applications/Properties	Reference
2-Methyl-N-(oxetan-3-ylidene)propane-2-sulfinamide	Oxetan-3-ylidene	C₇H₁₃NO₂S	175.25	Water-soluble	Intermediate in organic synthesis
N-(3-(4-Bromophenyl)oxetan-3-yl)-2-methylpropane-2-sulfinamide	4-Bromophenyl	C₁₃H₁₇BrNO₂S	330.25	Not reported	Steric bulk for cross-coupling reactions
2-Methyl-N-[1-(trimethylsilyl)hex-1-yn-3-yl]propane-2-sulfinamide	Trimethylsilylhexynyl	C₁₃H₂₅NOSSi	283.47	Lipophilic	Organosilicon chemistry applications
(S)-N-((R)-but-3-en-2-yl)-2-methylpropane-2-sulfinamide	But-3-en-2-yl	C₈H₁₅NO₂S	189.27	Organic solvents	Chiral auxiliary in Rh-catalyzed allylation
N-(3-Phenethyloxetan-3-yl)-2-methylpropane-2-sulfinamide	3-Phenethyl	C₁₅H₂₁NO₂S	279.40	Methanol-soluble	Precursor to sulfonamide drugs

Key Findings from Comparative Analysis

Solubility and Reactivity: The oxetan-3-ylidene derivative (C₇H₁₃NO₂S) exhibits high water solubility (1.0 × 10⁶ mg/L), making it suitable for aqueous-phase reactions . Trimethylsilyl groups (C₁₃H₂₅NOSSi) increase lipophilicity, favoring use in organosilicon chemistry or hydrophobic environments .

Stereochemical Influence :

• Chiral sulfinamides (e.g., (S)-N-((R)-but-3-en-2-yl)-2-methylpropane-2-sulfinamide) demonstrate high enantioselectivity in Rh-catalyzed allylation, achieving >90% enantiomeric excess (ee) in asymmetric synthesis .

Potential Contradictions and Limitations

• reports aromatic proton signals (δ 7.99–7.45 ppm) for a compound described as oxetan-3-ylidene, which may indicate an undocumented phenyl substituent or structural misassignment .
• The pyridin-3-yl variant’s data is absent in the evidence, necessitating extrapolation from aryl-substituted analogues.

Biological Activity

2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide is a sulfinamide compound with the molecular formula C12H18N2O2S and a molecular weight of 254.35 g/mol. This compound has garnered attention due to its potential biological activities, including interactions with various biological targets that could lead to therapeutic applications.

The compound's structure features a pyridine moiety and an oxetane ring, which are significant for its biological activity. The presence of the sulfinamide functional group suggests possible interactions with enzymes and receptors, influencing their activity.

Property	Value
Molecular Formula	C12H18N2O2S
Molecular Weight	254.35 g/mol
IUPAC Name	2-methyl-N-(3-pyridin-3-yloxetan-3-yl)propane-2-sulfinamide
InChI Key	DUQIPQACMVVLKI-UHFFFAOYSA-N

The mechanism of action of 2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide is believed to involve the modulation of specific enzymes or receptors. The oxetane ring may facilitate binding to biological targets, while the pyridine component could enhance the compound's lipophilicity, aiding in cellular uptake.

Antimicrobial Properties

Research indicates that compounds similar to 2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide exhibit antibacterial activity. For instance, studies on related pyridinium compounds have shown effectiveness against various bacterial strains, suggesting a potential for this compound in antimicrobial applications .

Anti-Acetylcholinesterase Activity

There is evidence supporting the anti-acetylcholinesterase activity of similar sulfinamides, which could position 2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide as a candidate for treating neurodegenerative diseases like Alzheimer's by inhibiting acetylcholinesterase and increasing acetylcholine levels in the brain .

Cytotoxicity Studies

Preliminary cytotoxicity assays have indicated that this compound may exhibit selective toxicity towards certain cancer cell lines. Further investigations into its mechanism could reveal pathways through which it induces apoptosis in malignant cells.

Case Studies

• Study on Antimicrobial Activity :
  A study conducted on related pyridinium compounds demonstrated significant antimicrobial effects against Staphylococcus aureus and Escherichia coli, showcasing the potential of sulfinamide derivatives in developing new antibiotics.
• Neuroprotective Effects :
  In vitro studies have shown that compounds with similar structural motifs can protect neuronal cells from oxidative stress, suggesting that 2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide may possess neuroprotective properties worth exploring further.

Q & A

Q. Q1. What are the optimal synthetic routes for 2-Methyl-N-[3-(pyridin-3-yl)oxetan-3-yl]propane-2-sulfinamide, and how can purity be ensured?

Answer: The synthesis of sulfinamide derivatives typically involves coupling reactions between sulfinyl chlorides and amine-containing scaffolds. For example:

• Step 1: React 2-methylpropane-2-sulfinyl chloride with 3-(pyridin-3-yl)oxetan-3-amine under anhydrous conditions (e.g., in dichloromethane) at 0–25°C .
• Step 2: Purify the crude product via reverse-phase HPLC (rp-HPLC) using gradients of acetonitrile/water to achieve >95% purity .
• Validation: Confirm structure using $^1H$-NMR (e.g., δ 1.4 ppm for methyl groups) and HRMS (exact mass: calculated 282.12 g/mol, observed 282.11 g/mol) .

Q. Table 1: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield (%)	Purity (HPLC)
1	DCM, 25°C, 12 h	65	85%
2	rp-HPLC, CH$_3$CN/H$_2$O	58	98%

Advanced Analytical Characterization

Q. Q2. How can researchers resolve contradictions in spectroscopic data for sulfinamide derivatives?

Answer: Discrepancies in $^1H$-NMR or mass spectra often arise from:

• Tautomerism: The sulfinamide group may exhibit rotational isomerism, leading to split peaks. Use variable-temperature NMR to observe coalescence .
• Impurities: Trace solvents (e.g., methylene chloride) can distort signals. Employ high-resolution techniques like $^{13}C$-NMR DEPT or 2D-COSY for unambiguous assignments .
• Reference Data: Cross-check with PubChem-derived InChI/SMILES identifiers (e.g., InChIKey: PSPBMVIGHPBZQZ-LURJTMIESA-N) .

Biological Activity Profiling

Q. Q3. What methodologies are recommended for evaluating the biological activity of this sulfinamide?

Answer:

• Target Identification: Perform molecular docking studies using COX-2 or kinase crystal structures (PDB ID: 1PXX) to predict binding affinity .
• In Vitro Assays: Test against cancer cell lines (e.g., MCF-7) via MTT assays, using 1–100 µM concentrations. Include a sulfonamide control (e.g., celecoxib) to assess selectivity .
• Mechanistic Studies: Use Western blotting to measure downstream biomarkers (e.g., p53, Bcl-2) after 24–48 h exposure .

Stability and Handling

Q. Q4. What storage conditions and handling protocols ensure compound stability?

Answer:

• Storage: Store as a lyophilized powder at -20°C under argon to prevent oxidation of the sulfinamide group .
• Solubility: Prepare stock solutions in DMSO (≤10 mM) to avoid precipitation; confirm stability via UV-Vis (λmax 270 nm) over 72 h .
• Safety: Follow OSHA guidelines for sulfonamide/sulfinamide handling (e.g., PPE, fume hood use) .

Advanced Mechanistic Studies

Q. Q5. How can computational methods enhance understanding of this compound’s reactivity?

Answer:

• DFT Calculations: Optimize geometry at the B3LYP/6-31G* level to predict electrophilic/nucleophilic sites .
• MD Simulations: Simulate interactions with biological targets (e.g., 100 ns trajectories in GROMACS) to study binding kinetics .
• SAR Analysis: Compare with analogs (e.g., 3-(pyridin-3-yl)oxetan-3-amine derivatives) to identify critical substituents .

Addressing Data Contradictions

Q. Q6. How should researchers reconcile discrepancies in synthetic yields or biological activity?

Answer:

• Yield Variability: Optimize reaction parameters (e.g., catalyst loading, temperature) using DoE (Design of Experiments) .
• Biological Replicates: Perform triplicate assays with positive/negative controls to rule out plate-specific artifacts .
• Meta-Analysis: Compare data with structurally related compounds (e.g., sulfonamide-pyridine hybrids) in public databases (ChEMBL, PubChem) .

Intellectual Property Considerations

Q. Q7. What patent strategies apply to novel sulfinamide derivatives?

Answer:

• Prior Art Search: Review patents on sulfinamide synthesis (e.g., US20190002231A1) to avoid infringement .
• Claims: Focus on novel features (e.g., oxetane ring substitution patterns) and biological utility (e.g., kinase inhibition) .